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Compound of Interest

Compound Name: Bensulfuron-methyl-d6

Cat. No.: B12412839

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for
Bensulfuron-methyl-d6. The toxicological and physical properties are largely based on data
for the non-deuterated parent compound, Bensulfuron-methyl, as specific comprehensive
safety studies for the deuterated analog are not widely available. It is standard practice to
assume the safety profile of a stable isotope-labeled compound is comparable to its unlabeled
counterpart. However, users must always consult the specific Safety Data Sheet (SDS)
provided by their supplier for the exact product in use and adhere to all institutional and
regulatory safety protocols.

Hazard Identification and Classification

Bensulfuron-methyl is a selective herbicide of the sulfonylurea class.[1] While it has low acute
toxicity in mammals, it is classified as a skin sensitizer and presents a significant hazard to
aquatic life.[2][3] The Globally Harmonized System (GHS) classification provides a
standardized framework for understanding these hazards.

Table 1: GHS Hazard Classification for Bensulfuron-methyl
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
H317: May
Skin cause an allergic )
o 1 ] ] GHSO07 Warning
Sensitization skin reaction.[2]
[4]
Hazardous to the
Aquatic H400: Very toxic i
) 1 o GHS09 Warning
Environment, to aquatic life.
Acute
H410/H411: Very
Hazardous to the ) ]
] toxic/Toxic to
Aquatic o ] ]
) 1,2 aquatic life with GHSO09 Warning
Environment, ]
long lasting
Long-term
effects.[2][5]
Acute Toxicity H302: Harmful if )
GHSO07 Warning
(Oral) swallowed.[4]
) H319: Causes
Serious Eye ) )
o 2A serious eye GHSO07 Warning
Irritation

irritation.[4]

Note: Some classifications, like Acute Oral Toxicity and Eye Irritation, may be specific to

formulations containing other hazardous substances (e.g., solvents like acetonitrile) and may

not apply to the neat compound.[4] Always refer to the specific SDS.

Toxicological Profile

The toxicological database for Bensulfuron-methyl is considered comprehensive for risk

assessment.[3] Key findings from toxicological studies are summarized below.

Table 2: Summary of Toxicological Data

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://aksci.com/sds/G323_SDS.pdf
https://www.agilent.com/cs/library/msds/PST-2790A1000_NAEnglish.pdf
https://aksci.com/sds/G323_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bensulfuron-methyl
https://www.agilent.com/cs/library/msds/PST-2790A1000_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-2790A1000_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-2790A1000_NAEnglish.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2011-0663-0025/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Endpoint Result Classification/Remarks
Oral (Rat LD50): > 5,000 Low acute toxicity. Classified
o mg/kg Dermal (Rabbit LD50): as Toxicity Category IV (Oral,
Acute Toxicity

> 2,000 mg/kg Inhalation (Rat
LC50): > 7.5 mg/L

Inhalation) and IIl (Dermal) by
the EPA.[3]

Skin & Eye lrritation

Skin: Not an irritant.[4] Eye:
May cause substantial but

temporary eye injury.

Classified as Toxicity Category
IV for primary skin and eye
irritation.[3] Note that some
formulations are classified as
causing serious eye irritation
(Category 2A).[4]

Dermal Sensitization

Guinea Pig: Did not cause
sensitization in laboratory
animals in some studies,[6] but
is classified as a skin

sensitizer.

GHS classification indicates
potential for allergic skin
reaction.[2][4] The EPA has
determined it is not a dermal
sensitizer.[3] Due to conflicting
classifications, it is prudent to
handle it as a potential

sensitizer.

Genotoxicity/Mutagenicity

Did not show mutagenic
effects in bacterial or
mammalian cell cultures, or in

animal testing.[6]

Not considered mutagenic.[3]

Carcinogenicity

Animal testing in rats and mice
did not show any carcinogenic
effects.[6]

Classified as "not likely to be

carcinogenic to humans".[3]

Reproductive/Developmental

No toxicity to reproduction was
observed in animal testing.[6]
Effects on embryo-fetal
development were seen at
levels causing maternal
toxicity.[6] An increase in
susceptibility was noted in rat

fetuses.[3]

No evidence of increased
susceptibility in pre-natal
developmental studies in
rabbits or in a rat reproduction
study.[3]
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Mechanism of Action

Bensulfuron-methyl functions as a herbicide by inhibiting a key enzyme in the biosynthesis of
essential amino acids in plants. This targeted action is the basis for its selective herbicidal
activity.

Plant Cell

Valine, Leucine,
Isoleucine

Protein Synthesis &
Cell Division

Pyruvate

Bensulfuron-methyl

Fig. 1: Mechanism of Action of Bensulfuron-methyl

Click to download full resolution via product page

Caption: Bensulfuron-methyl inhibits the ALS enzyme, blocking essential amino acid synthesis.

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the consistent use of appropriate PPE are critical to minimize
exposure and ensure laboratory safety.
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Safe Handling Workflow

Prepare for Handling

Ensure Adequate Ventilation
(Fume Hood or Exhaust System)

'

Don Appropriate PPE

\REqujggd Personal Protective Equipment (PPE)

SS

Handle Substance « Safety Glasses / Goggles
- Avoid dust/aerosol formation » Chemical-Resistant Gloves (e.g., Nitrile)
- Keep container closed « Laboratory Coat
- Avoid ignition sources * Respiratory Protection (if dusting occurs) [1]

Y

Store Properly
- Cool, dry, well-ventilated area
- Tightly sealed original container

\ /

Decontaminate & Clean Up
- Wash hands thoroughly
- Clean work surfaces

End of Process

Fig. 2: General Workflow for Safe Handling and Required PPE

Click to download full resolution via product page

Caption: Workflow for safe handling and personal protective equipment (PPE) requirements.
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Storage Requirements

o Store in the original, tightly sealed container in a cool, dry, and well-ventilated location.[4][6]
o Keep away from heat, sparks, open flames, and other ignition sources.[4]
» Do not contaminate water, food, or feed during storage.[6]

Experimental Protocols: Emergency Procedures

In the event of accidental exposure or release, immediate and appropriate action is required.
The following protocols are based on standard first aid and spill response measures.

First Aid Measures

Exposure Occurs

Route of Exposure?

Airborne

Dermal Ocular

Inhalation Skin Contact Eye Contact Ingestion

1. Rinse mouth with water.
2. Do NOT induce vomiting.
3. Never give anything by mouth to an unconscious person.

Move to fresh air.

1 ; contaminated clothing immediately.
2. Provide oxygen or artificial respiration if needed.

1. Remove
2. Flush skin with plenty of soap and water for 15-20 mins.

1. Hold eye open and rinse slowly with water for 15-20 mins.
2. Remove contact lenses after first 5 mins, then continue rinsing.

Click to download full resolution via product page

Caption: Decision tree for first aid procedures based on the route of exposure.[2][6]

Accidental Release Measures

A logical workflow should be followed to contain and clean up spills safely, preventing
environmental contamination and personnel exposure.
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Spill Detected

Secure Area & Ensure Ventilation
- Evacuate non-essential personnel
- Eliminate ignition sources

\

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill
- Prevent entry into drains, sewers, waterways

Clean Up & Absorb

Collect Waste
- Place material into a suitable, labeled disposal container.

Solid: Sweep or vacuum up material.
Liquid: Absorb with inert material (sand, diatomite).

Dispose of Waste
- Follow all local, state, and federal regulations.

Decontaminate Area

Fig. 4: Logical Workflow for Spill Containment and Cleanup

Click to download full resolution via product page

Caption: A stepwise procedure for responding to an accidental release.[2][6]
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Physical and Chemical Properties

The following data is for the parent compound, Bensulfuron-methyl, unless otherwise specified.

Table 3: Physical and Chemical Properties

Property Value

83055-99-6 (Bensulfuron-methyl) 1309928-44-6
(Bensulfuron-methyl-d6)[1]

CAS Number

C16H18N4O7S (Bensulfuron-methyl)[5]
C16H12D6N4O7S (Bensulfuron-methyl-d6)[1]

Molecular Formula

410.4 g/mol (Bensulfuron-methyl)[5] 416.44

Molecular Weight
g/mol (Bensulfuron-methyl-d6)[1]
Appearance White or slight yellow solid.
Odor Odorless.
. Stable under normal temperatures and storage
Stability B
conditions.[6]
N No dangerous decomposition products are
Decomposition
known.[4]
Incompatibilities None reasonably foreseeable.[6]

Disposal Considerations

Waste from Bensulfuron-methyl-dé must be handled as hazardous waste.

» Product Disposal: Disposal must be in accordance with applicable federal, state, and local
regulations. Do not dispose of it together with household garbage.[4]

e Environmental Precaution: Do not allow the product to reach sewage systems, ground water,
or water courses.[2][4] Prevent material from entering sewers or waterways.[6]

o Container Disposal: Contaminated packaging should be handled in the same way as the
substance itself and disposed of according to official regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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